Cas no 1604760-61-3 (methyl (3R)-3-amino-3-(oxan-3-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(oxan-3-yl)propanoate
• CAS No: 1604760-61-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5869724
• PubChem ID: 104941143
• Update Time: 2025-10-29

methyl (3R)-3-amino-3-(oxan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(oxan-3-yl)propanoate
• EN300-1284564
• 1604760-61-3

• Inchi： 1S/C9H17NO3/c1-12-9(11)5-8(10)7-3-2-4-13-6-7/h7-8H,2-6,10H2,1H3/t7?,8-/m1/s1
• InChI Key： QIDZJOZCNORSGW-BRFYHDHCSA-N
• SMILES： O1CCCC(C1)[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (3R)-3-amino-3-(oxan-3-yl)propanoate

Comprehensive Introduction to Methyl (3R)-3-amino-3-(oxan-3-yl)propanoate (CAS No. 1604760-61-3)

Methyl (3R)-3-amino-3-(oxan-3-yl)propanoate (CAS No. 1604760-61-3) is a chiral ester compound with significant potential in pharmaceutical and chemical synthesis. Its unique structure, featuring an oxan-3-yl group and an amino functionality, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery.

The compound's methyl ester group enhances its solubility and reactivity, which is critical for applications in medicinal chemistry. Recent studies highlight its utility in constructing complex molecular frameworks, particularly in the synthesis of chiral drugs and peptide mimetics. As the demand for enantiomerically pure compounds grows, Methyl (3R)-3-amino-3-(oxan-3-yl)propanoate has emerged as a key building block for stereoselective reactions.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis. Its efficient preparation and mild reaction conditions reduce waste, addressing environmental concerns. Additionally, its compatibility with biocatalysis and flow chemistry techniques positions it as a forward-thinking choice for modern laboratories.

From a commercial perspective, CAS No. 1604760-61-3 is gaining traction in the fine chemicals market. Suppliers and manufacturers are optimizing production processes to meet the rising demand from pharmaceutical R&D and academic research. Analytical methods such as HPLC and NMR are routinely employed to ensure high purity and consistency, which are critical for regulatory compliance.

Frequently asked questions about Methyl (3R)-3-amino-3-(oxan-3-yl)propanoate include its stability under various conditions, synthetic routes, and potential derivatives. Researchers also explore its interactions with enzymatic systems and applications in prodrug design. These topics reflect the compound's versatility and relevance in contemporary science.

In summary, Methyl (3R)-3-amino-3-(oxan-3-yl)propanoate (CAS No. 1604760-61-3) is a multifaceted compound with broad applications. Its chiral nature, synthetic utility, and alignment with sustainable practices make it a standout candidate for future innovations in chemistry and drug development.